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Compound of Interest

Compound Name: 3-Ethylhexan-1-ol

Cat. No.: B13902631

Physical Properties of 3-Ethylhexan-1-ol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-
Ethylhexan-1-ol, specifically its boiling point and density. The information presented herein is
intended to support research, development, and quality control activities where this compound
is utilized.

Core Physical Properties

3-Ethylhexan-1-ol is an organic compound with the chemical formula C8H180. A clear
understanding of its physical characteristics is essential for its proper handling, application, and
process design.

Quantitative Data Summary

The primary physical properties of 3-Ethylhexan-1-ol are summarized in the table below for
quick reference.
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Physical Property Value Units Conditions
Boiling Point 179.2 °C at 760 mmHg[1]
Density 0.821 g/cm3[1] Standard Conditions

Experimental Protocols

Accurate determination of physical properties is paramount in scientific research. The following
sections detail the standard methodologies for measuring the boiling point and density of
organic liquids like 3-Ethylhexan-1-ol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For organic compounds, distillation-based methods are
standard.

Methodology: ASTM D1078 - Standard Test Method for Distillation Range of Volatile Organic
Liquids

This test method is a standardized procedure for determining the distillation range of volatile
organic liquids.[2][3]

Apparatus:

Distillation flask

Condenser

Heating mantle or bath

Calibrated thermometer or temperature probe

Receiving graduate cylinder

Procedure:
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e A 100 mL sample of the liquid is placed in the distillation flask.

e The apparatus is assembled, ensuring the thermometer bulb is correctly positioned to
measure the temperature of the vapor.

e The sample is heated, and the temperature is recorded at the point when the first drop of
condensate falls from the condenser into the receiving cylinder (initial boiling point).

e Heating is continued, and the temperature is monitored as the liquid distills.

o The final boiling point is the temperature at which the last of the liquid evaporates from the
bottom of the flask.

For a pure compound like 3-Ethylhexan-1-ol, the boiling range should be very narrow.

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume. The pycnometer method is a precise technique for determining the density of liquids.

Methodology: ASTM D1217 - Standard Test Method for Density and Relative Density (Specific
Gravity) of Liquids by Bingham Pycnometer

This method provides a highly accurate means of determining the density of liquids.[1]

Apparatus:

Bingham Pycnometer (a glass flask with a precisely determined volume)

Analytical balance

Constant-temperature bath

Thermometer

Procedure:

e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured.
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e The pycnometer is filled with the sample liquid (3-Ethylhexan-1-ol), taking care to avoid air
bubbles.

e The filled pycnometer is placed in a constant-temperature bath until it reaches thermal
equilibrium.

e The volume is adjusted precisely to the calibration mark, and any excess liquid is removed.
e The pycnometer and its contents are re-weighed.

e The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus
the mass of the empty pycnometer) by the known volume of the pycnometer.

Logical Relationships of Physical Properties

The physical properties of a compound are intrinsically linked to its molecular structure. The
following diagram illustrates the conceptual relationship for 3-Ethylhexan-1-ol.

Molecular Structure of 3-Ethylhexan-1-ol

[ Chemical Formula: CsH1sO ] [ Structure: CH3CH2CH2CH(CH2CH3)CH2CH20H ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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